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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)ethanol

Cat. No.: B160499

An In-depth Technical Guide on the Core Chemical Properties and Structure of 2-(4-
Chlorophenyl)ethanol

Introduction

2-(4-Chlorophenyl)ethanol, also known as para-chlorophenethyl alcohol, is an organic
compound featuring a chlorinated phenyl group attached to an ethyl alcohol moiety.[1] Its
unique structure, with a hydroxyl group and a chlorine atom at the para position of the phenyl
ring, significantly influences its chemical properties and biological activities.[1] This compound
serves as a valuable intermediate and building block in various fields, including the synthesis of
pharmaceuticals and agrochemicals.[1] Research has highlighted its potential as an
antimicrobial and insecticidal agent.[1] Furthermore, it has been identified as a PROTAC
(Proteolysis Targeting Chimera) linker, which can be utilized in the synthesis of PROTACs for
targeted protein degradation.[2] This guide provides a comprehensive overview of its chemical
properties, structure, synthesis, and analytical protocols.

Chemical Structure

The molecular structure of 2-(4-Chlorophenyl)ethanol consists of a benzene ring substituted
with a chlorine atom at the para (position 4) and a 2-hydroxyethyl group. The presence of the
electronegative chlorine atom on the aromatic ring and the polar hydroxyl group on the ethyl
side chain are the key functional features that dictate its reactivity and physical properties.

Caption: 2D structure of 2-(4-Chlorophenyl)ethanol.
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Physicochemical Properties

The properties of 2-(4-Chlorophenyl)ethanol are well-documented, providing essential data

for its application in research and development.

Property Value Source
CAS Number 1875-88-3 [11[3]
Molecular Formula CsHoCIO [1112][3]
Molecular Weight 156.61 g/mol [11121[3]
Appearance Colorless to Light yellow to

Light orange clear liquid

Physical State (at 20°C)

Liquid

Boiling Point 153 °C at 30 mmHg

Specific Gravity (20/20) 1.18

Refractive Index (n20/D) 1.55

Purity (by GC) >98.0%

SMILES C1=CC(=CC=C1CCO)CI [1]
InChi Key HZFRKZWBVUJYDA- e

UHFFFAOYSA-N

Experimental Protocols
Synthesis of 2-(4-Chlorophenyl)ethanol

A documented synthesis process for 2-(4-Chlorophenyl)ethanol involves a two-step

procedure starting from 4-chloroacetophenone.[4]

Step 1: Synthesis of 4-Chlorophenylacetic Acid via Willgerodt-Kindler Reaction

e In a 100 mL three-necked flask, combine 11.8 mL (135.6 mmol) of morpholine, 6.0 g (39

mmol) of 4-chloroacetophenone, and 2.0 g (62.4 mmol) of sulfur powder.[4]
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The mixture is refluxed at 127°C for 5 hours under magnetic stirring.[4]

After cooling to room temperature, 100 mL of ethyl acetate is added, and the mixture is
stirred for 30 minutes.[4]

The resulting solid, 1-(4-Chlorophenyl)-2-morpholinoethylthione, is filtered and dried.[4]

This intermediate is then hydrolyzed to 4-chlorophenylacetic acid.[4]
Step 2: Reduction of 4-Chlorophenylacetic Acid to 2-(4-Chlorophenyl)ethanol

e Under a nitrogen atmosphere, 50 mL of anhydrous tetrahydrofuran is added to a 200 mL
three-necked flask and cooled to 0°C in an ice-salt bath.[4]

2.2 g (57.8 mmol) of sodium borohydride is added, followed by 4.6 g (27 mmol) of 4-
chlorophenylacetic acid.[4]

 After stirring for 10 minutes, a solution of 6.86 g (27 mmol) of iodine in 40 mL of
tetrahydrofuran is added dropwise, maintaining the temperature below 10°C. The reaction
proceeds for 1 hour.[4]

e The reaction temperature is raised to room temperature, and stirring continues for another
hour.[4]

e 30 mL of methanol is slowly added dropwise, followed by stirring for 10 minutes.[4]

e The solvent is evaporated under reduced pressure. 80 mL of 20% potassium hydroxide
solution is added to the residue and stirred for 30 minutes.[4]

e The solution is extracted with dichloromethane (40 mL x 3). The combined organic layers are
washed with saturated saline (50 mL), dried over anhydrous sodium sulfate, and evaporated
to yield 2-(4-Chlorophenyl)ethanol as a colorless liquid.[4]
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Synthesis Workflow
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Caption: Synthesis workflow for 2-(4-Chlorophenyl)ethanol.
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Analytical Methods

Accurate quantification of 2-(4-Chlorophenyl)ethanol is crucial for quality control and
research. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)
are common analytical techniques employed.[5]

High-Performance Liquid Chromatography (HPLC) Protocol

 Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column
compartment, and a diode-array detector (DAD).[5]

e Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 um patrticle size).[5]
» Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40, v/v).[5]

e Flow Rate: 1.0 mL/min.[5]

e Column Temperature: 30°C.[5]

e Injection Volume: 10 pL.[5]

o Detection Wavelength: 225 nm.[5]

o Sample Preparation: Dissolve the sample in the mobile phase to a concentration within the
calibration range and filter through a 0.45 pm syringe filter before injection.[5]

Gas Chromatography (GC) Protocol

e Instrumentation: A GC system with a Flame lonization Detector (FID).[5]
e Column: HP-5 (30 m x 0.32 mm, 0.25 um film thickness) or equivalent.
o Carrier Gas: Helium.

e Inlet Temperature: 250°C.[5]

e Injection Mode: Split (10:1).[5]

e Injection Volume: 1 pL.[5]
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Oven Temperature Program: Start at 100°C (hold 1 min), ramp at 15°C/min to 220°C (hold 2
min).[5]

Detector Temperature: 280°C.[5]

Sample Preparation: Dissolve the sample in methanol to a concentration within the
calibration range.
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Analytical Workflow
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Caption: General workflow for HPLC and GC analysis.
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Biological Activity and Applications

2-(4-Chlorophenyl)ethanol is recognized for its potential applications in both pharmaceuticals
and agrochemicals.[1]

o Antimicrobial and Insecticidal Properties: Preliminary studies have suggested that 2-(4-
Chlorophenyl)ethanol possesses antimicrobial and insecticidal effects, making it a
compound of interest for further investigation in medicinal chemistry and as a potential
component in the development of pesticides.[1]

o Pharmaceutical Intermediate: It serves as an intermediate in the synthesis of various
biologically active compounds.[1]

e PROTAC Linker: 2-(4-Chlorophenyl)ethanol is described as a PROTAC linker.[2] PROTACs
are heterobifunctional molecules that utilize the intracellular ubiquitin-proteasome system to
selectively degrade target proteins, representing an innovative approach in drug discovery.[2]

o Chemical Research: As a building block, it is used for synthesizing more complex organic
molecules and for studying reaction mechanisms.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b160499#2-4-chlorophenyl-ethanol-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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